3-(3-methylbutyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3-methylbutyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H20N2OS/c1-12(2)8-9-20-11-19-16-15(10-22-17(16)18(20)21)14-7-5-4-6-13(14)3/h4-7,10-12H,8-9H2,1-3H3
• InChI Key: ZZNKRBSRYIHCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC3=C2N=CN(C3=O)CCC(C)C
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

The compound “3-(3-methylbutyl)-7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one” belongs to a class of molecules known as thieno[2,3-d]pyrimidin-4-ones. These molecules have been found to exhibit excellent potency and selectivity against certain receptors, making them significant in the field of medicinal chemistry.

Synthesis Analysis

Thieno[2,3-d]pyrimidin-4-ones can be synthesized through a variety of methods. One common method involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid. Another method involves heating 3-amino-thiophene-2-carboxamides with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidin-4-ones is crucial to their function. The PI3K lipid kinase, for example, is involved in cancer progression and is a fruitful target for cancer control. Thieno[2,3-d]pyrimidin-4-ones have been designed and synthesized as anti-PI3K agents, maintaining the common pharmacophoric features of several potent PI3K inhibitors.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidin-4-ones undergo a variety of chemical reactions. For instance, the methylene group of the compound can be deprotonated to afford an ion pair, which then undergoes an intramolecular nucleophilic addition at the nitrile group. This reaction sequence can lead to the formation of various intermediates and ultimately the final product.

Scientific Research Applications

Metal-Free C-3 Chalcogenation

• Researchers have explored the metal-free C-3 chalcogenation (sulfenylation and selenylation) of 4H-pyrido[1,2-a]pyrimidin-4-one (the core structure of STL105362). This reaction allows the synthesis of diverse 3-ArS/ArSe derivatives with high yields (up to 95%). .

ROCK Inhibitor

• Structure-activity relationship studies led to the discovery of potent derivatives related to STL105362. .

Phosphodiesterase Inhibition

• Phosphodiesterase10A (PDE10A) inhibitors are sought after for treating neurodegenerative conditions. .

Synthetic Methodology Development

• The synthesis of STL105362 involves interesting steps, such as the reaction between glucose and pyridine in ethanol followed by acid treatment. .

Mechanism of Action

Target of Action

The primary target of STL105362 is the Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

STL105362 inhibits Cyt-bd . The inhibition of Cyt-bd leads to a disruption in the energy metabolism of the Mycobacterium tuberculosis, thereby inhibiting its growth and proliferation .

Biochemical Pathways

The inhibition of Cyt-bd by STL105362 affects the energy metabolism pathway of Mycobacterium tuberculosis. This disruption in energy metabolism leads to a decrease in ATP production, which is essential for the survival and proliferation of the bacteria .

Pharmacokinetics

It is known that the compound exhibits significant antimycobacterial activity against mycobacterium tuberculosis h37ra (atcc 25177) and mycobacterium bovis bcg (atcc 35743) .

Result of Action

The result of STL105362’s action is the inhibition of Mycobacterium tuberculosis growth and proliferation. This is achieved by disrupting the bacteria’s energy metabolism, leading to a decrease in ATP production .

Future Directions

Thieno[2,3-d]pyrimidin-4-ones have shown promise in various areas of research, particularly in the field of medicinal chemistry. Future research could focus on optimizing these compounds to serve as new chemical entities for discovering new anticancer agents. Additionally, new synthetic approaches could be explored to further expand the diversity and potential applications of this class of compounds.